N~2~-acetyl-N~1~-{[2-(1-azocanyl)-3-pyridinyl]methyl}-L-alaninamide

• IUPAC Name: (2S)-2-acetamido-N-[[2-(azocan-1-yl)pyridin-3-yl]methyl]propanamide
• InChI: InChI=1S/C18H28N4O2/c1-14(21-15(2)23)18(24)20-13-16-9-8-10-19-17(16)22-11-6-4-3-5-7-12-22/h8-10,14H,3-7,11-13H2,1-2H3,(H,20,24)(H,21,23)/t14-/m0/s1
• InChI Key: QDODTBIIDDVVOC-AWEZNQCLSA-N
• Canonical SMILES: CC(C(=O)NCC1=C(N=CC=C1)N2CCCCCCC2)NC(=O)C
• Isomeric SMILES: C[C@@H](C(=O)NCC1=C(N=CC=C1)N2CCCCCCC2)NC(=O)C
• Molecular Formula: C18H28N4O2
• Molecular Weight: 332.4 g/mol

Description

N~2~-acetyl-N~1~-{[2-(1-azocanyl)-3-pyridinyl]methyl}-L-alaninamide, commonly known as AAP, is a chemical compound that has been synthesized and studied for its potential use in scientific research. AAP is a small molecule that has been shown to have a variety of biochemical and physiological effects, making it a promising tool for researchers in various fields.

Mechanism of Action

The exact mechanism of action of AAP is not fully understood, but it is believed to act by binding to specific proteins and altering their function. This can lead to a variety of biochemical and physiological effects, depending on the specific proteins targeted.
Biochemical and physiological effects:
AAP has been shown to have a variety of biochemical and physiological effects, including the ability to modulate protein-protein interactions, inhibit enzyme activity, and alter cellular signaling pathways. These effects make it a promising tool for researchers studying various biological processes.

Advantages and Limitations for Lab Experiments

AAP has several advantages as a tool for scientific research, including its small size, high specificity, and ability to penetrate cell membranes. However, there are also some limitations to its use, including its potential toxicity and the need for specialized equipment and expertise to synthesize and handle the compound.

Future Directions

There are many potential future directions for research on AAP, including further studies of its mechanism of action and its potential use as a therapeutic agent for various diseases. Additionally, researchers may explore the use of AAP in combination with other compounds or as part of new drug development strategies. Overall, AAP is a promising tool for scientific research with many potential applications in the future.

Synthesis Methods

AAP can be synthesized using a multistep process that involves the reaction of several different chemical compounds. The exact details of the synthesis method may vary depending on the specific laboratory and equipment used, but generally involve the use of various reagents and solvents to create the final product.

Scientific Research Applications

AAP has been studied for its potential use in a variety of scientific research applications. Some of the most promising areas of research include its use as a tool for studying protein-protein interactions, as well as its potential as a therapeutic agent for various diseases.